(1R,2R)-2-formylcyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-formylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C5H6O3/c6-2-3-1-4(3)5(7)8/h2-4H,1H2,(H,7,8)/t3-,4+/m0/s1
• InChI Key: VOVAKSXCTQYGIH-IUYQGCFVSA-N
• Canonical SMILES: C1C(C1C(=O)O)C=O
• Isomeric SMILES: C1[C@H]([C@@H]1C(=O)O)C=O
• Molecular Formula: C5H6O3
• Molecular Weight: 114.10 g/mol

Description

(1R,2R)-2-formylcyclopropane-1-carboxylic acid, also known as FCCA, is a cyclic amino acid that has gained significant attention in the field of chemical and biological research. This molecule has been synthesized using various methods and has been studied for its potential applications in different fields, including medicinal chemistry, biochemistry, and agriculture. In

Mechanism of Action

The mechanism of action of (1R,2R)-2-formylcyclopropane-1-carboxylic acid is not fully understood. However, it is believed that (1R,2R)-2-formylcyclopropane-1-carboxylic acid exerts its biological effects by acting as a competitive inhibitor of certain enzymes, such as acyl-CoA dehydrogenase and malate dehydrogenase.
Biochemical and Physiological Effects
(1R,2R)-2-formylcyclopropane-1-carboxylic acid has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that (1R,2R)-2-formylcyclopropane-1-carboxylic acid inhibits the growth of cancer cells and fungi. In vivo studies have shown that (1R,2R)-2-formylcyclopropane-1-carboxylic acid exhibits hypoglycemic and hypolipidemic effects in animal models. Additionally, (1R,2R)-2-formylcyclopropane-1-carboxylic acid has been shown to regulate the expression of certain genes involved in lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using (1R,2R)-2-formylcyclopropane-1-carboxylic acid in lab experiments is its ease of synthesis. (1R,2R)-2-formylcyclopropane-1-carboxylic acid can be synthesized using various methods, and the starting materials are readily available. Additionally, (1R,2R)-2-formylcyclopropane-1-carboxylic acid is relatively stable and can be stored for long periods of time. However, one limitation of using (1R,2R)-2-formylcyclopropane-1-carboxylic acid in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many future directions for the study of (1R,2R)-2-formylcyclopropane-1-carboxylic acid. One direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the identification of new biological targets for (1R,2R)-2-formylcyclopropane-1-carboxylic acid, which could lead to the development of new drugs for the treatment of various diseases. Additionally, the study of the biochemical and physiological effects of (1R,2R)-2-formylcyclopropane-1-carboxylic acid could lead to a better understanding of its potential applications in different fields, including medicine and agriculture.
Conclusion
In conclusion, (1R,2R)-2-formylcyclopropane-1-carboxylic acid is a cyclic amino acid that has gained significant attention in the field of chemical and biological research. This molecule has been synthesized using various methods and has been studied for its potential applications in different fields, including medicinal chemistry, biochemistry, and agriculture. (1R,2R)-2-formylcyclopropane-1-carboxylic acid exhibits various biological effects and has many potential applications. There are many future directions for the study of (1R,2R)-2-formylcyclopropane-1-carboxylic acid, and further research is needed to fully understand its potential.

Synthesis Methods

(1R,2R)-2-formylcyclopropane-1-carboxylic acid can be synthesized using various methods, including the Strecker synthesis, the Grignard reaction, and the Mannich reaction. The Strecker synthesis involves the reaction of an aldehyde with ammonia and hydrogen cyanide to yield an amino acid. The Grignard reaction involves the reaction of an aldehyde with a Grignard reagent to yield an alcohol, which is then oxidized to yield the desired amino acid. The Mannich reaction involves the reaction of an aldehyde with a primary amine and a ketone to yield an imine, which is then reduced to yield the desired amino acid.

Scientific Research Applications

(1R,2R)-2-formylcyclopropane-1-carboxylic acid has been studied for its potential applications in different fields, including medicinal chemistry, biochemistry, and agriculture. In medicinal chemistry, (1R,2R)-2-formylcyclopropane-1-carboxylic acid has been shown to exhibit anticancer, antifungal, and antibacterial activities. In biochemistry, (1R,2R)-2-formylcyclopropane-1-carboxylic acid has been studied for its potential use as a building block for the synthesis of peptides and proteins. In agriculture, (1R,2R)-2-formylcyclopropane-1-carboxylic acid has been studied for its potential use as a plant growth regulator.